Cas no 2172287-87-3 (4-methyl-3-(1,2,3,4-tetrahydroquinolin-4-yl)aniline)

• Product Name: 4-methyl-3-(1,2,3,4-tetrahydroquinolin-4-yl)aniline
• CAS No: 2172287-87-3
• MF: C₁₆H₁₈N₂
• MW: 238.327523708344
• CID: 5804248
• PubChem ID: 165545543
• Update Time: 2025-08-04

4-methyl-3-(1,2,3,4-tetrahydroquinolin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(1,2,3,4-tetrahydroquinolin-4-yl)aniline
• 2172287-87-3
• EN300-1476489

• Inchi： 1S/C16H18N2/c1-11-6-7-12(17)10-15(11)13-8-9-18-16-5-3-2-4-14(13)16/h2-7,10,13,18H,8-9,17H2,1H3
• InChI Key： YPVYCJYSYZDMJS-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(C2C=C(C=CC=2C)N)CC1

Computed Properties

• Exact Mass: 238.146998583g/mol
• Monoisotopic Mass: 238.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38Ų

Additional information on 4-methyl-3-(1,2,3,4-tetrahydroquinolin-4-yl)aniline

4-Methyl-3-(1,2,3,4-Tetrahydroquinolin-4-yl)Aniline: A Comprehensive Overview

In the realm of organic chemistry, 4-methyl-3-(1,2,3,4-tetrahydroquinolin-4-yl)aniline, identified by the CAS number 2172287-87-3, stands as a significant compound with diverse applications and intriguing chemical properties. This compound has garnered attention in recent years due to its unique structure and potential uses in various industries. This article delves into its synthesis, properties, applications, and the latest research findings surrounding this fascinating molecule.

The molecular structure of 4-methyl-3-(1,2,3,4-tetrahydroquinolin-4-yl)aniline is characterized by a substituted aniline moiety with a tetrahydroquinoline ring. The tetrahydroquinoline group introduces a level of complexity to the molecule, contributing to its versatile reactivity and functionality. Recent studies have highlighted the importance of such structures in drug discovery and material science due to their ability to form stable complexes and exhibit unique electronic properties.

Synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. For instance, a study published in 2023 demonstrated the use of microwave-assisted synthesis to accelerate the formation of the tetrahydroquinoline ring system. This approach not only enhances efficiency but also reduces environmental impact by minimizing reaction time and reagent usage.

The chemical properties of 4-methyl-3-(1,2,3,4-tetrahydroquinolin-4-yl)aniline are heavily influenced by its functional groups. The aniline group is known for its nucleophilic aromatic substitution reactivity, while the tetrahydroquinoline moiety imparts rigidity and planarity to the molecule. These characteristics make it a valuable precursor in the synthesis of more complex molecules. Recent research has focused on leveraging these properties in the development of novel materials for electronic applications.

In terms of applications, this compound has shown promise in several fields. In pharmaceuticals, it has been investigated as a potential lead compound for drug development due to its ability to interact with biological targets such as enzymes and receptors. A 2023 study reported that derivatives of this compound exhibited moderate inhibitory activity against certain kinases, suggesting its potential in anticancer drug design.

Beyond pharmaceuticals, 4-methyl-3-(1,2,3,4-tetrahydroquinolin-4-yl)aniline has also found applications in materials science. Its rigid structure and conjugated system make it suitable for use in organic electronics. Researchers have explored its use as a building block for constructing π-conjugated polymers and small molecules for organic light-emitting diodes (OLEDs). Preliminary results indicate that these materials exhibit desirable electronic properties such as high charge carrier mobility.

The environmental impact of synthesizing and using this compound is another area of interest. As industries increasingly prioritize sustainability, there is a growing need for eco-friendly synthetic routes and application methods. Recent advancements have focused on developing catalytic systems that reduce waste generation during synthesis while maintaining product quality.

In conclusion, 4-methyl-3-(1,2,3,4-tetrahydroquinolin-4-yl)aniline, CAS number 2172287-87-3, represents a versatile compound with significant potential across multiple domains. Its unique structure and reactivity continue to inspire innovative research directions. As technology advances and new applications emerge, this compound is poised to play an even more critical role in shaping future developments in chemistry and related fields.